1,3-Naphthalenedisulfonic acid, 7-((4-((4-((4-((4-aminobenzoyl)amino)-2-methylphenyl)azo)-2-methylphenyl)azo)-2-methylphenyl)azo)-

Specification

• CAS No.: 71033-06-2
• Molecular Formula: C38H32N8O7S2
• Molecular Weight: 776.8 g/mol
• IUPAC Name: 7-[[4-[[4-[[4-[(4-aminobenzoyl)amino]-2-methylphenyl]diazenyl]-2-methylphenyl]diazenyl]-2-methylphenyl]diazenyl]naphthalene-1,3-disulfonic acid
• Standard InChI: InChI=1S/C38H32N8O7S2/c1-22-16-28(40-38(47)25-4-7-27(39)8-5-25)10-13-34(22)44-41-29-11-14-35(23(2)17-29)45-42-30-12-15-36(24(3)18-30)46-43-31-9-6-26-19-32(54(48,49)50)21-37(33(26)20-31)55(51,52)53/h4-21H,39H2,1-3H3,(H,40,47)(H,48,49,50)(H,51,52,53)
• Standard InChI Key: HAULGSWNNVRSDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)N)N=NC3=CC(=C(C=C3)N=NC4=CC(=C(C=C4)N=NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)O)S(=O)(=O)O)C)C

Introduction

"1,3-Naphthalenedisulfonic acid, 7-((4-((4-((4-((4-aminobenzoyl)amino)-2-methylphenyl)azo)-2-methylphenyl)azo)-2-methylphenyl)azo)-" is a complex aromatic compound primarily recognized for its applications in dye chemistry. It belongs to the class of azo compounds, characterized by the presence of one or more azo (-N=N-) groups. These compounds are widely used in industrial applications due to their vibrant coloration and chemical stability.

Synthesis

The synthesis of this compound involves multiple steps:

• Diazotization Reaction: Aromatic amines are treated with nitrous acid to form diazonium salts.

• Coupling Reaction: The diazonium salts are reacted with activated aromatic compounds (e.g., naphthalenesulfonic acids or aminobenzoyl derivatives), forming azo bonds.

• Sulfonation: Sulfonic acid groups are introduced to enhance solubility and dyeing properties.

Applications

This compound is predominantly used in the dye industry due to its vibrant color and chemical stability. Its primary applications include:

• Textile Dyes: Used for dyeing natural and synthetic fibers.

• Pigments: Incorporated into inks, paints, and coatings.

• Biological Staining: Utilized as a staining agent in microbiology and histology.

Analytical Data

The following data provide insights into the characterization of the compound:

Technique	Observation/Result
UV-Vis Spectroscopy	Strong absorption bands in the visible region due to extended conjugation
FTIR Spectroscopy	Peaks corresponding to -SO$_3$H (sulfonic acid), -N=N- (azo), and -NH$_2$ (amine)
Mass Spectrometry	Molecular ion peak at ~732 m/z

Environmental Impact

Azo dyes, including derivatives of this compound, can degrade into aromatic amines under certain conditions, raising environmental concerns. Proper wastewater treatment is essential to mitigate potential toxicity.